Cas no 89893-79-8 (N1-Methylethane-1,2-diamine hydrochloride)

• Product Name: N1-Methylethane-1,2-diamine hydrochloride
• CAS No: 89893-79-8
• MF: C₇H₁₈N₂
• MW: 130.231221675873
• CID: 1090920
• PubChem ID: 7171994
• Update Time: 2025-11-02

N1-Methylethane-1,2-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N1-Methylethane-1,2-diamine hydrochloride
• N-TERT-BUTYL-N'-METHYL ETHYLENEDIAMINE
• N'-tert-butyl-N-methylethane-1,2-diamine
• FT-0693792
• SCHEMBL3318414
• DTXSID30428258
• EN300-6939460
• [2-(tert-butylamino)ethyl](methyl)amine
• N1-tert-butyl-N2-methylethane-1,2-diamine
• 89893-79-8

• MDL： MFCD07370030
• Inchi： 1S/C7H18N2/c1-7(2,3)9-6-5-8-4/h8-9H,5-6H2,1-4H3
• InChI Key： GKHFZYFZIWRXEJ-UHFFFAOYSA-N
• SMILES： N(CCNC)C(C)(C)C

Computed Properties

• Exact Mass: 130.146998583g/mol
• Monoisotopic Mass: 130.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N1-Methylethane-1,2-diamine hydrochloride

Professional Introduction to N1-Methylethane-1,2-diamine Hydrochloride (CAS No. 89893-79-8)

N1-Methylethane-1,2-diamine hydrochloride is a significant compound in the field of chemical and pharmaceutical research, widely recognized for its versatile applications in drug development and biochemical synthesis. With a CAS number of 89893-79-8, this compound has garnered attention due to its unique structural properties and potential in various scientific endeavors.

The molecular structure of N1-Methylethane-1,2-diamine hydrochloride consists of a methylene group attached to an ethane backbone, with two amino groups (-NH₂) at the 1 and 2 positions. This configuration makes it a valuable intermediate in the synthesis of complex organic molecules, particularly in the pharmaceutical industry. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more accessible for various biochemical reactions and formulations.

In recent years, N1-Methylethane-1,2-diamine hydrochloride has been explored for its potential role in the development of novel therapeutic agents. Its ability to act as a building block for more complex molecules has led to investigations into its applications in the synthesis of antibiotics, antiviral drugs, and even anticancer agents. The compound's dual amine functionality allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological targets.

One of the most promising areas of research involving N1-Methylethane-1,2-diamine hydrochloride is its use in polymer chemistry. The compound's bifunctional nature makes it an excellent candidate for cross-linking applications, where it can contribute to the formation of stable and high-performance polymers. These polymers have potential uses in medical devices, such as biodegradable sutures and drug delivery systems, where controlled degradation and release are critical.

The pharmaceutical industry has also shown interest in N1-Methylethane-1,2-diamine hydrochloride due to its potential as a chelating agent. Metal chelation is a key strategy in many drug formulations, particularly those aimed at treating metal poisoning or enhancing the bioavailability of metal-based therapeutics. The compound's ability to form stable complexes with various metal ions could make it a valuable tool in developing new metallodrugs.

Recent studies have begun to explore the biological activity of derivatives of N1-Methylethane-1,2-diamine hydrochloride. By modifying its structure through various chemical pathways, researchers have identified compounds with anti-inflammatory and neuroprotective properties. These findings suggest that further exploration of this chemical scaffold could yield novel therapeutic agents with significant medical benefits.

The synthesis of N1-Methylethane-1,2-diamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are commonly employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for industrial applications.

In conclusion, N1-Methylethane-1,2-diamine hydrochloride (CAS No. 89893-79-8) represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable asset in the chemical toolbox, offering potential solutions to complex scientific challenges. As research continues to uncover new possibilities for this compound, its significance in advancing scientific knowledge and technological innovation is likely to grow.